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Compound of Interest

Compound Name: 4-tert-Butylbenzyl chloride

An In-depth Technical Guide to 4-tert-Butylbenzyl Chloride (CAS: 19692-45-6)

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-tert-Butylbenzyl chloride (CAS number 19692-45-6) is a pivotal organic compound, serving
as a versatile intermediate in the synthesis of a wide range of high-value chemicals.[1] Its
unique molecular structure, featuring a benzyl chloride backbone substituted with a bulky tert-
butyl group, imparts specific chemical properties that are highly valuable in organic synthesis.
[2] This guide provides a comprehensive overview of its physicochemical properties, detailed
synthesis protocols, key applications in pharmaceutical and agrochemical industries, and
essential safety information.

Core Physicochemical Properties

4-tert-Butylbenzyl chloride is a colorless to pale yellow liquid with a characteristic pungent,
aromatic odor.[1][3] The presence of the hydrophobic tert-butyl group results in limited solubility
in water, while it demonstrates good solubility in common organic solvents.[3][4] Its benzylic
chloride functional group makes it a reactive species, particularly in nucleophilic substitution
reactions.[3][5]
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Property Value

CAS Number 19692-45-6

Molecular Formula C11H15CI[3]

Molecular Weight 182.69 g/mol [4]

IUPAC Name 1-(chloromethyl)-4-(tert-butyl)benzene

Synonyms 4-(tert-Butyl)-a-chlorotoluene, 1-Chloromethyl-4-
tert-butylbenzene[6]

Appearance Colorless to light yellow liquid[7]

Boiling Point 101-105 °C at 7 mmHg[6][8]

Density 0.945 g/mL at 25 °CJ[6][8]

Refractive Index (n20/D)

1.521[6][8]

Solubility

Slightly soluble in water[4][8]

Synthesis and Reaction Mechanism

The primary industrial synthesis of 4-tert-butylbenzyl chloride is achieved through the

chloromethylation of tert-butylbenzene. This electrophilic aromatic substitution involves reacting

tert-butylbenzene with a source of formaldehyde and hydrogen chloride, typically in the

presence of an acid catalyst.

Reactants

tert-Butylbenzene

Formaldehyde + HCI

Acid Catalyst Chloromethylation q
|_ (e.g., H2504) 4-tert-Butylbenzyl chloride

© 2025 BenchChem. All rights reserved.

2/8 Tech Support


https://cymitquimica.com/cas/19692-45-6/
https://www.fishersci.ca/shop/products/4-tert-butylbenzyl-chloride-99-thermo-scientific/p-7081747
https://www.sigmaaldrich.com/US/en/product/aldrich/191531
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11856~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2008:19:27~~4-tert-Butylbenzyl%20chloride~~
https://www.sigmaaldrich.com/US/en/product/aldrich/191531
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3684971.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/191531
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3684971.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/191531
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3684971.htm
https://www.fishersci.ca/shop/products/4-tert-butylbenzyl-chloride-99-thermo-scientific/p-7081747
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3684971.htm
https://www.benchchem.com/product/b024749?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b024749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page
Caption: Synthesis of 4-tert-butylbenzyl chloride.

Experimental Protocol: Laboratory-Scale Synthesis

This protocol outlines a common method for synthesizing 4-tert-butylbenzyl chloride, adapted
from established industrial processes.[9][10]

Materials:

o tert-Butylbenzene (1.0 eq)

o Paraformaldehyde (1.5 eq)

o Concentrated Hydrochloric Acid (36%)

o Concentrated Sulfuric Acid (98%) or another suitable catalyst
e Dichloromethane (for extraction)

e 5% Sodium Bicarbonate solution (for washing)

e Brine (saturated NaCl solution)

e Anhydrous Magnesium Sulfate (for drying)

Procedure:

¢ Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, reflux condenser,
and addition funnel, add tert-butylbenzene.

e Reagent Addition: With vigorous stirring, add paraformaldehyde and concentrated sulfuric
acid.

¢ Chloromethylation: Heat the mixture in a water bath to 70-75°C.[9][10] Slowly add
concentrated hydrochloric acid through the addition funnel. Maintain the reaction
temperature for 12-14 hours.[9]
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Work-up: Cool the reaction mixture to room temperature. Transfer the mixture to a
separatory funnel.

Extraction & Washing: Separate the organic layer. Wash it sequentially with water, 5%
sodium bicarbonate solution, and finally with brine.[9]

Drying: Dry the organic layer over anhydrous magnesium sulfate.

Purification: Filter off the drying agent and remove the solvent by rotary evaporation. The
crude product is then purified by vacuum distillation to yield high-purity 4-tert-butylbenzyl
chloride.[10]
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1. Combine tert-Butylbenzene,
Paraformaldehyde, & H2SOa4

2. Heat to 70-75°C

3. Add conc. HCI & React
for 12-14 hours

4. Cool to Room Temperature

5. Separate Organic Layer

6. Wash with Hz20,
NaHCOs, & Brine

7. Dry with Anhydrous MgSOa

8. Filter, Evaporate Solvent,
& Vacuum Distill

Pure 4-tert-Butylbenzyl
Chloride

Click to download full resolution via product page

Caption: Experimental workflow for synthesis.
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Applications in Research and Drug Development

4-tert-Butylbenzyl chloride is a cornerstone intermediate, not a final active ingredient. Its
value lies in providing a reactive handle (the chloromethyl group) to introduce the lipophilic 4-
tert-butylbenzyl moiety into larger, more complex molecules.

e Pharmaceuticals: It is a key building block in the synthesis of various therapeutic agents.[2]
Its applications include the development of antiallergic drugs, analgesics, and vanilloid
receptor agonists.[2][5] It has also been identified as an intermediate in preparing potential
agents against lung cancer cells.[11]

e Agrochemicals: In the agrochemical industry, it is used to produce pesticides, such as the
acaricide Pyridaben.[1][9]

e Fragrances and Flavors: The compound serves as a precursor in the synthesis of fragrance
ingredients, including a-methyl-p-tert-butyl phenylpropionaldehyde (Lilial).[1][9]

4-tert-Butylbenzyl
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Caption: Major application pathways for the intermediate.

Safety and Handling
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4-tert-Butylbenzyl chloride is classified as a hazardous substance and requires careful
handling.

e Hazards: It is corrosive and causes severe skin burns and eye damage.[7][12] It is also a
lachrymator, meaning it can cause tearing.[7]

o Personal Protective Equipment (PPE): Always use appropriate PPE, including chemical-
resistant gloves, safety goggles, a face shield, and a lab coat.[6][7]

» Handling: All work should be conducted in a well-ventilated chemical fume hood.[3] Avoid
breathing mists or vapors.[7]

» Storage: Store in a dry, cool, and well-ventilated area in a tightly closed container.[7] It
should be stored in a corrosives-designated area.[6]

In case of exposure, immediate medical attention is required. For skin contact, wash off
immediately with plenty of water. For eye contact, rinse immediately with plenty of water for at
least 15 minutes.[7] Always consult the Safety Data Sheet (SDS) before use.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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